Room-temperature reversible F-ion batteries based on sulfone electrolytes with a mild anion acceptor additive†

Materials Horizons Pub Date: 2023-11-15 DOI: 10.1039/D3MH01039B

Abstract

Rechargeable fluoride ion batteries (FIBs) as an emerging anion shuttle system are attracting much attention due to their potential advantages in terms of energy density, cost and safety. A liquid electrolyte system enables the FIB operation at low or room temperature due to its higher ionic conductivity than that of a solid F-ion electrolyte. However, the insolubility of fluoride salts in aprotic solvents limits the development of liquid F-ion electrolytes. Although the boron-based anion acceptors (AAs) can facilitate the dissolution of F-ion salts, they are prone to lead to a tough desolvation process for F− due to strong Lewis acidity and therefore an inferior electrochemical performance. Here, a new non-boron AA (6-thioguanine) with moderate Lewis acidity is proposed to dissolve F− in the sulfone solvent. The ionic conductivity of the corresponding electrolytes reaches a level of mS cm−1 at room temperature. A model FIB coin cell is successfully operated with high conversion reaction reversibility based on the coupled defluorination/fluorination mechanism of electrodes, enabling a low overpotential of 0.36 V and a reversible capacity of 126 mA h g−1 after 40 cycles.

Graphical abstract: Room-temperature reversible F-ion batteries based on sulfone electrolytes with a mild anion acceptor additive
Room-temperature reversible F-ion batteries based on sulfone electrolytes with a mild anion acceptor additive†
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